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Introduction:

GW4064 is a potent and selective non-steroidal agonist for the Farnesoid X Receptor (FXR), a

nuclear receptor primarily involved in bile acid, lipid, and glucose homeostasis.[1] Recent

studies have revealed its potential as an anti-cancer agent, capable of inducing a specific form

of apoptosis known as immunogenic cell death (ICD) in colorectal cancer (CRC) cells in vitro.

[1][2][3] ICD is a functionally unique type of regulated cell death that triggers an adaptive

immune response against dead-cell antigens. This process is characterized by the pre-mortem

exposure and release of Damage-Associated Molecular Patterns (DAMPs), including surface-

exposed calreticulin (ecto-CRT), extracellularly released adenosine triphosphate (ATP), and

high mobility group box 1 (HMGB1).[4] The induction of ICD by GW4064 is reportedly mediated

by the activation of endoplasmic reticulum (ER) stress.[1] These application notes provide

detailed protocols for inducing and quantifying ICD in cancer cell lines using GW4064.

Data Presentation:

Table 1: Quantitative Data Summary for GW4064-Induced ICD in Colorectal Cancer Cells
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Cell Line
GW4064
Concentration
(IC50)

Treatment
Duration

Key ICD
Markers
Observed

Reference

HCT116 (Human

Colorectal

Carcinoma)

6.9 µM 48 hours

Increased ecto-

CRT, HMGB1

release, and ER

stress

[1][2]

CT26 (Mouse

Colon

Carcinoma)

6.4 µM 48 hours

Increased ecto-

CRT, HMGB1

release, and ER

stress

[1][2]

Signaling Pathway and Experimental Workflow:
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GW4064-Induced Immunogenic Cell Death Signaling Pathway
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Experimental Workflow for Assessing GW4064-Induced ICD

Cell Preparation & Treatment

ICD Marker Analysis

1. Seed HCT116 or CT26 cells

2. Treat with GW4064 (IC50) for 48h

3. Collect Supernatant 4. Process Cells for Staining

ATP Release Assay
(Luciferase-based)

HMGB1 Release Assay
(ELISA)

Calreticulin Surface Staining
(Immunofluorescence)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/37261088/
https://pubmed.ncbi.nlm.nih.gov/37261088/
https://sotio.com/news-publications/list-of-publications/consensus-guidelines-for-the-detection-of-immunogenic-cell-death
https://www.benchchem.com/product/b7796012#protocol-for-inducing-immunogenic-cell-death-with-gw4064
https://www.benchchem.com/product/b7796012#protocol-for-inducing-immunogenic-cell-death-with-gw4064
https://www.benchchem.com/product/b7796012#protocol-for-inducing-immunogenic-cell-death-with-gw4064
https://www.benchchem.com/product/b7796012#protocol-for-inducing-immunogenic-cell-death-with-gw4064
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7796012?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7796012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

